Cas no 913322-64-2 (4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE)

4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE structure
913322-64-2 structure
Product Name:4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
CAS No:913322-64-2
MF:C10H8N4S
MW:216.262319564819
CID:996293
PubChem ID:53426319
Update Time:2025-04-20

4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

    • 4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
    • 5-(2-amino-6-methylpyrimidin-4-yl)thiophene-2-carbonitrile
    • 4-(2,5-DIMETHYLPHENYL)BUTYRICACID
    • 913322-64-2
    • DTXSID70699182
    • AKOS017559465
    • Inchi: 1S/C10H8N4S/c1-6-4-8(14-10(12)13-6)9-3-2-7(5-11)15-9/h2-4H,1H3,(H2,12,13,14)
    • InChI Key: FLKSXGWYMFXROD-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC=C1C1C=C(C)N=C(N)N=1

Computed Properties

  • Exact Mass: 216.04700
  • Monoisotopic Mass: 216.04696745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.83000
  • LogP: 2.54858
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